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  3. (4S)-4-amino-5-[[(2S)-4-amino-2-(3-hydroxydodecanoylamino)-4-oxobutanoyl]-(1,1-dimethoxy-4-methylpentan-2-yl)amino]-5-oxopentanoic acid
(4S)-4-amino-5-[[(2S)-4-amino-2-(3-hydroxydodecanoylamino)-4-oxobutanoyl]-(1,1-dimethoxy-4-methylpentan-2-yl)amino]-5-oxopentanoic acid (4S)-4-amino-5-[[(2S)-4-amino-2-(3-hydroxydodecanoylamino)-4-oxobutanoyl]-(1,1-dimethoxy-4-methylpentan-2-yl)amino]-5-oxopentanoic acid
Brand Name: Vulcanchem
CAS No.: 125850-33-1
VCID: VC21180925
InChI: InChI=1S/C29H54N4O9/c1-6-7-8-9-10-11-12-13-20(34)17-25(36)32-22(18-24(31)35)28(40)33(27(39)21(30)14-15-26(37)38)23(16-19(2)3)29(41-4)42-5/h19-23,29,34H,6-18,30H2,1-5H3,(H2,31,35)(H,32,36)(H,37,38)/t20?,21-,22-,23?/m0/s1
SMILES: CCCCCCCCCC(CC(=O)NC(CC(=O)N)C(=O)N(C(CC(C)C)C(OC)OC)C(=O)C(CCC(=O)O)N)O
Molecular Formula: C29H54N4O9
Molecular Weight: 602.8 g/mol

(4S)-4-amino-5-[[(2S)-4-amino-2-(3-hydroxydodecanoylamino)-4-oxobutanoyl]-(1,1-dimethoxy-4-methylpentan-2-yl)amino]-5-oxopentanoic acid

CAS No.: 125850-33-1

Cat. No.: VC21180925

Molecular Formula: C29H54N4O9

Molecular Weight: 602.8 g/mol

* For research use only. Not for human or veterinary use.

(4S)-4-amino-5-[[(2S)-4-amino-2-(3-hydroxydodecanoylamino)-4-oxobutanoyl]-(1,1-dimethoxy-4-methylpentan-2-yl)amino]-5-oxopentanoic acid - 125850-33-1

Specification

CAS No. 125850-33-1
Molecular Formula C29H54N4O9
Molecular Weight 602.8 g/mol
IUPAC Name (4S)-4-amino-5-[[(2S)-4-amino-2-(3-hydroxydodecanoylamino)-4-oxobutanoyl]-(1,1-dimethoxy-4-methylpentan-2-yl)amino]-5-oxopentanoic acid
Standard InChI InChI=1S/C29H54N4O9/c1-6-7-8-9-10-11-12-13-20(34)17-25(36)32-22(18-24(31)35)28(40)33(27(39)21(30)14-15-26(37)38)23(16-19(2)3)29(41-4)42-5/h19-23,29,34H,6-18,30H2,1-5H3,(H2,31,35)(H,32,36)(H,37,38)/t20?,21-,22-,23?/m0/s1
Standard InChI Key ZXEXGZAWWUUYRF-NULCOVKLSA-N
Isomeric SMILES CCCCCCCCCC(CC(=O)N[C@@H](CC(=O)N)C(=O)N(C(CC(C)C)C(OC)OC)C(=O)[C@H](CCC(=O)O)N)O
SMILES CCCCCCCCCC(CC(=O)NC(CC(=O)N)C(=O)N(C(CC(C)C)C(OC)OC)C(=O)C(CCC(=O)O)N)O
Canonical SMILES CCCCCCCCCC(CC(=O)NC(CC(=O)N)C(=O)N(C(CC(C)C)C(OC)OC)C(=O)C(CCC(=O)O)N)O

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